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Get Quote

Compound Introduction & Data Summary

2,5-Dimethyloctane (C₁₀H₂₂) is a saturated acyclic hydrocarbon with a molar mass of 142.286 g/mol [1]

[2]. The table below summarizes its key physicochemical properties and the available viscosity data from the

NIST database.

Table 1: Key Properties of 2,5-Dimethyloctane

Property Value Source / Condition

CAS Number 15869-89-3 [2]

Molecular Formula C₁₀H₂₂ [1] [2]

Molar Mass 142.286 g/mol [1]

Density 0.732 g/cm³ [2]

Boiling Point 158 °C (at 760 mmHg) [2]

Viscosity (Liquid) Data available Temperature range: 270 K to 600 K [1]
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Property Value Source / Condition

Viscosity (Gas) Data available Temperature range: 430 K to 900 K [1]

Viscosity Measurement Protocols

The following section details established methodologies for measuring viscosity, which can be applied to

2,5-dimethyloctane. The choice between methods depends on whether the sample is liquid or gas and the

required precision [3].

Table 2: Comparison of Viscosity Measurement Methods

Method Principle
Suitability for 2,5-
Dimethyloctane

Key Considerations

Rotational
Viscometer

Measures torque to
rotate a spindle in fluid;

determines resistance
to flow (dynamic

viscosity).

Ideal for liquid phase;
can simulate different

shear conditions.

Most versatile for liquids;
required for non-Newtonian

fluids, but applicable to
Newtonian ones like 2,5-

dimethyloctane [3].

Capillary
Viscometer

Measures time for a

fluid volume to flow
through a capillary tube;

calculates kinematic
viscosity.

Suitable for Newtonian

liquids like 2,5-
dimethyloctane.

Classic, precise method;

requires well-controlled
temperature and clean

equipment [3].

Vibrational
Viscometer

Measures damping of
an oscillating resonator

immersed in fluid.

Suitable for in-process
monitoring of liquids.

Robust for continuous, in-line
measurements in a process

stream [3].

Falling
Sphere
Viscometer

Measures time for a

sphere of known
density to fall a set

distance in the fluid.

Can be used for

transparent liquids and
gases.

Governed by Stokes' law;

requires a transparent medium
to track the sphere [3].
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Protocol A: Rotational Viscometry for Liquid Phase

This method is recommended for determining the dynamic viscosity of liquid 2,5-dimethyloctane over a

range of temperatures.

Sample Preparation: Ensure the 2,5-dimethyloctane sample is pure and free of bubbles. Place a

sufficient volume in the sample cup of the viscometer.
Temperature Control: Set and maintain the viscometer's thermostat to the desired temperature (e.g.,

25°C). Allow the sample to equilibrate thoroughly.
Instrument Setup: Select an appropriate spindle and rotational speed (shear rate) as per the

instrument manufacturer's guidelines.
Measurement: Start the rotation and allow the torque reading to stabilize. Record the viscosity value.

Data Collection: Repeat measurements at multiple temperatures and shear rates to characterize
behavior. The NIST database contains data for 2,5-dimethyloctane in the temperature range of 270
K to 600 K for the liquid phase in equilibrium with gas [1].

Protocol B: Capillary Viscometry for Kinematic Viscosity

This method is suitable for determining the kinematic viscosity of liquid 2,5-dimethyloctane, which can be

converted to dynamic viscosity using the density.

Viscometer Selection: Use a calibrated Ubbelohde or Ostwald capillary viscometer.

Sample Introduction: Carefully introduce the 2,5-dimethyloctane sample into the viscometer.
Temperature Bath: Immerse the viscometer in a constant temperature bath (e.g., at 20°C and 40°C

as per ASTM standards) and allow it to equilibrate for at least 15 minutes.
Flow Time Measurement: Measure the time, in seconds, for the liquid meniscus to pass between

the two etched marks on the capillary. Repeat this at least three times to obtain a reproducible
average.

Calculation: The kinematic viscosity (ν) is calculated by multiplying the average flow time by the
calibration constant of the viscometer.

Experimental Workflow Visualization

The following diagram outlines the logical decision-making process for selecting the appropriate viscosity

measurement method, as discussed in the protocols.
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Viscosity Measurement Method Selection

Start: Measure Viscosity of
2,5-Dimethyloctane

Determine Physical Phase

Liquid Phase

Gas Phase

Requirement for
In-Process Monitoring?

  Sub-select

Method Available for Gas?Sample Transparent
& Requires High Precision?

 No

Method: Vibrational Viscometer

 Yes

Method: Rotational Viscometer

 No

Method: Capillary Viscometer

 Yes  No / Other

Method: Falling Sphere Viscomet

 Yes (Transparent)

Proceed with Measurement
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Critical Experimental Considerations

Temperature Control: Viscosity is highly temperature-dependent. Maintain a stable, well-defined

temperature during all measurements. Report the temperature alongside all viscosity data [1] [3].
Fluid Type: 2,5-Dimethyloctane is expected to be a Newtonian fluid, meaning its viscosity is

independent of the applied shear rate. This simplifies measurement and data interpretation [3].
Data Source: For highly accurate and critically evaluated data, consult the NIST Web Thermo
Tables (WTT), which contains experimentally derived viscosity data for both liquid and gaseous 2,5-
dimethyloctane across specified temperature ranges [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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